Cas no 82313-43-7 (2-Oxabicyclo[2.2.2]octa-5,7-dien-3-one)

• Product Name: 2-Oxabicyclo[2.2.2]octa-5,7-dien-3-one
• CAS No: 82313-43-7
• MF: C₇H₆O₂
• MW: 122.121342182159
• CID: 2803492
• PubChem ID: 71407340
• Update Time: 2025-04-21

2-Oxabicyclo[2.2.2]octa-5,7-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octa-5,7-dien-3-one
• 82313-43-7
• DTXSID40827915

• Inchi： 1S/C7H6O2/c8-7-5-1-3-6(9-7)4-2-5/h1-6H
• InChI Key： LUAFCNRVYQKSFC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC1C=C2)=O

Computed Properties

• Exact Mass: 122.036779430Da
• Monoisotopic Mass: 122.036779430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų